Cas no 10596-56-2 (Dithiocarbonic acid S,S-dipropyl ester)

Dithiocarbonic acid S,S-dipropyl ester structure
10596-56-2 structure
Product Name:Dithiocarbonic acid S,S-dipropyl ester
CAS No:10596-56-2
MF:C7H14OS2
MW:178.315459728241
CID:2657204
PubChem ID:536266
Update Time:2025-04-21

Dithiocarbonic acid S,S-dipropyl ester Chemical and Physical Properties

Names and Identifiers

    • Dithiocarbonic acid S,S-dipropyl ester
    • S,S-Di(n-propyl) dithiocarbonate
    • 10596-56-2
    • CHYITTURCHAELS-UHFFFAOYSA-N
    • bis(propylsulfanyl)methanone
    • S,S-dipropyl carbonodithioate
    • SCHEMBL10609070
    • Carbonic acid, dithio-, S,S-dipropyl ester
    • S,S-Dipropyl dithiocarbonate #
    • Inchi: 1S/C7H14OS2/c1-3-5-9-7(8)10-6-4-2/h3-6H2,1-2H3
    • InChI Key: CHYITTURCHAELS-UHFFFAOYSA-N
    • SMILES: S(C(=O)SCCC)CCC

Computed Properties

  • Exact Mass: 178.04860741g/mol
  • Monoisotopic Mass: 178.04860741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 83.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 67.7Ų
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